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Compound of Interest

Compound Name: Ammonium bromate

Cat. No.: B075889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

WARNING: Ammonium bromate is a highly unstable and explosive compound. Its synthesis

and handling should only be attempted by qualified professionals in a controlled laboratory

setting with appropriate safety measures in place.

This technical guide provides a comprehensive overview of the synthesis, properties, and

safety considerations for ammonium bromate (NH₄BrO₃). The information is intended for use

by researchers and professionals in the fields of chemistry and drug development.

Properties of Ammonium Bromate
Ammonium bromate is a colorless, crystalline solid that is soluble in water.[1] It is a powerful

oxidizing agent and is known for its extreme instability, making it highly explosive.[1][2]

Physical Properties
A summary of the key physical properties of ammonium bromate is presented in Table 1.
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Property Value Reference

Chemical Formula NH₄BrO₃ [1]

Molar Mass 145.94 g/mol [1]

Appearance Colorless crystals [1]

Solubility in Water Soluble [1]

Solubility in Ethanol Poorly soluble [1]

Further quantitative solubility data and a specific density value for ammonium bromate are not

readily available in the reviewed literature.

Chemical Properties
Ammonium bromate is a highly reactive and unstable compound. It is sensitive to shock,

friction, and heat, and can decompose explosively.[2]

Decomposition:

Ammonium bromate is known to be unstable and can decompose slowly even at low

temperatures.[1] The decomposition can become rapid and explosive upon heating. One study

noted that a violent explosion, accompanied by flame and sound, occurred at 56°C.[3]

The decomposition of ammonium bromate can proceed through different pathways, yielding a

variety of products. Two possible decomposition reactions are:

2NH₄BrO₃(s) → N₂(g) + 4H₂O(g) + Br₂(g) + O₂(g)[4]

NH₄BrO₃ → NH₄NO₃ + 2Br₂ + O₂ + N₂O + 6H₂O[1]

The presence of a thin white smoke, likely ammonium bromide, has been observed during

decomposition, suggesting a possible side reaction.[4]
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The synthesis of ammonium bromate is hazardous due to the product's instability. The

following information is for informational purposes only and should not be attempted without a

thorough risk assessment and appropriate safety protocols.

Synthesis from Ammonium Chloride and Sodium
Bromate
One reported method for the synthesis of ammonium bromate involves the reaction of sodium

bromate with ammonium chloride in an aqueous solution.[3]

Reaction:

NH₄Cl(aq) + NaBrO₃(aq) → NH₄BrO₃(s) + NaCl(aq)[1]

Experimental Protocol:

A detailed experimental protocol from a 1970 study provides specific guidance for this

synthesis[3]:

Dissolve 5.35 g of sodium bromate in 20 ml of water at 50°C.

Pour the sodium bromate solution into a 30 ml solution containing 15.1 g of ammonium

chloride, with constant stirring.

Allow the mixture to stand for 2 hours at 0°C to facilitate the crystallization of ammonium
bromate.

Wash the resulting crystals with cold water.

Recrystallize the product in 40 ml of twice-distilled water.

The purity of the ammonium bromate obtained through this method was reported to be 99%.

[3]

Synthesis from Barium Bromate and Ammonium Sulfate
An alternative synthesis route involves the reaction of barium bromate with ammonium sulfate.
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Reaction:

(NH₄)₂SO₄(aq) + Ba(BrO₃)₂(aq) → 2NH₄BrO₃(aq) + BaSO₄(s)

This reaction takes advantage of the low solubility of barium sulfate, which precipitates out of

the solution, leaving ammonium bromate in the aqueous phase. A detailed experimental

protocol for this specific synthesis was not found in the reviewed literature.

Structural Information
Detailed crystallographic data for ammonium bromate is not readily available. For

comparison, ammonium bromide (NH₄Br) has a face-centered cubic (FCC) lattice structure.[5]

It consists of ammonium ions (NH₄⁺) and bromide ions (Br⁻) held together by ionic bonds.[5]

Safety and Handling
Ammonium bromate is a dangerous and highly explosive material. Extreme caution must be

exercised when handling this compound.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, face shields, and protective gloves.[6][7][8]

Ventilation: Work in a well-ventilated area, preferably within a fume hood.[6]

Handling: Avoid shock, friction, and heat. Do not handle the substance until all safety

precautions have been read and understood.[8]

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials.[8]

Spills: In case of a spill, clean it up immediately using dry methods to avoid generating dust.

[8]

Decomposition Hazards: The thermal decomposition of ammonium bromate can release toxic

and corrosive fumes, including nitrogen oxides and hydrogen bromide.[8]
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The following diagram illustrates the synthesis of ammonium bromate from ammonium

chloride and sodium bromate.
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Caption: Synthesis of Ammonium Bromate.

Decomposition of Ammonium Bromate
This diagram shows one of the possible thermal decomposition pathways of ammonium
bromate.
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Caption: Thermal Decomposition of Ammonium Bromate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b075889?utm_src=pdf-body
https://www.benchchem.com/product/b075889?utm_src=pdf-body-img
https://www.benchchem.com/product/b075889?utm_src=pdf-body
https://www.benchchem.com/product/b075889?utm_src=pdf-body
https://www.benchchem.com/product/b075889?utm_src=pdf-body
https://www.benchchem.com/product/b075889?utm_src=pdf-body
https://www.benchchem.com/product/b075889?utm_src=pdf-body-img
https://www.benchchem.com/product/b075889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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